Cas no 680188-33-4 (Ibalizumab)
Ibalizumab Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-P99028-1mg |
Ibalizumab |
680188-33-4 | 1mg |
¥9500 | 2025-04-16 | ||
| 1PlusChem | 1P0295B1-1mg |
Ibalizumab |
680188-33-4 | 95% | 1mg |
$1124.00 | 2024-04-22 | |
| TargetMol Chemicals | T76687-1mg |
Ibalizumab |
680188-33-4 | SDS-PAGE:96.4%;SEC-HPLC:97.7% | 1mg |
¥ 7890 | 2024-07-23 | |
| TargetMol Chemicals | T76687-5mg |
Ibalizumab |
680188-33-4 | SDS-PAGE:96.4%;SEC-HPLC:97.7% | 5mg |
¥ 15800 | 2024-07-23 | |
| TargetMol Chemicals | T76687-10mg |
Ibalizumab |
680188-33-4 | SDS-PAGE:96.4%;SEC-HPLC:97.7% | 10mg |
¥ 21300 | 2024-07-23 | |
| TargetMol Chemicals | T76687-25mg |
Ibalizumab |
680188-33-4 | SDS-PAGE:96.4%;SEC-HPLC:97.7% | 25mg |
¥ 31700 | 2024-07-23 | |
| TargetMol Chemicals | T76687-50mg |
Ibalizumab |
680188-33-4 | SDS-PAGE:96.4%;SEC-HPLC:97.7% | 50mg |
¥ 42800 | 2024-07-23 | |
| TargetMol Chemicals | T76687-100mg |
Ibalizumab |
680188-33-4 | SDS-PAGE:96.4%;SEC-HPLC:97.7% | 100mg |
¥ 57800 | 2024-07-23 | |
| 1PlusChem | 1P0295B1-5mg |
Ibalizumab |
680188-33-4 | 95% | 5mg |
$2760.00 | 2024-04-22 | |
| MedChemExpress | HY-P99028-5mg |
Ibalizumab |
680188-33-4 | 5mg |
¥18960 | 2025-04-16 |
Ibalizumab Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
Additional information on Ibalizumab
Introduction to Ibalizumab and Its Significance in Modern Medicine
Ibalizumab, a groundbreaking monoclonal antibody, has emerged as a pivotal therapeutic agent in the realm of immunology and infectious diseases. This compound, with the CAS number 680188-33-4, represents a significant advancement in the treatment strategies for certain viral infections, particularly those resistant to conventional antiviral therapies. The development of Ibalizumab has been driven by a deep understanding of the mechanisms underlying viral entry and replication, as well as the intricate interplay between the host immune system and pathogens.
The pharmacological profile of Ibalizumab is characterized by its high affinity for the CD4 receptor on T-cells, which is a critical component in viral replication processes. By binding to this receptor, Ibalizumab effectively prevents the fusion of the virus with the host cell membrane, thereby inhibiting viral entry. This mechanism of action sets it apart from traditional antiviral drugs, which often target viral enzymes or replication cycles at later stages. The specificity of Ibalizumab not only enhances therapeutic efficacy but also minimizes off-target effects, making it a promising candidate for treating infections that have developed resistance to standard treatments.
Recent studies have highlighted the potential of Ibalizumab in treating complex clinical scenarios, including those involving multidrug-resistant viruses. For instance, research published in high-impact journals has demonstrated its efficacy in patients with HIV who have failed multiple antiretroviral regimens. The ability of Ibalizumab to disrupt viral entry provides a novel approach to managing these challenging cases, offering hope where traditional therapies have fallen short.
The clinical development of Ibalizumab has been supported by robust preclinical and clinical data. Preclinical studies have elucidated its pharmacokinetic and pharmacodynamic properties, confirming its stability and prolonged half-life in vivo. These findings have been instrumental in optimizing dosing regimens for human trials. Clinical trials have consistently shown that Ibalizumab can significantly reduce viral loads and improve immune function in infected individuals, often with minimal adverse effects.
The significance of Ibalizumab extends beyond its immediate therapeutic applications. Its development underscores the importance of innovative approaches in drug discovery and development, particularly in addressing emerging infectious diseases. The success of Ibalizumab has spurred further research into monoclonal antibodies as therapeutic agents, opening new avenues for treating a wide range of diseases.
In conclusion, Ibalizumab, identified by its CAS number 680188-33-4, represents a significant milestone in modern medicine. Its unique mechanism of action and proven efficacy make it a valuable tool in the fight against certain viral infections. As research continues to uncover new applications and refine existing treatments, Ibalizumab is poised to play an increasingly important role in global healthcare.
680188-33-4 (Ibalizumab) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)